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Compound of Interest

Compound Name: Dihydrazine sulfate

Cat. No.: B079959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of dihydrazine sulfate and

hydrazine sulfate, two distinct salt forms of the versatile chemical intermediate, hydrazine.

While both compounds serve as sources of hydrazine, their differing stoichiometries impart

unique physicochemical properties that influence their handling, solubility, and applications in

research and development. This document aims to clarify the distinctions between these two

compounds, presenting their properties, relevant experimental protocols, and a mechanistic

overview of hydrazine sulfate's application in cancer research.

Core Chemical and Physical Distinctions
Contrary to occasional conflation in non-technical literature, dihydrazine sulfate and hydrazine

sulfate are discrete chemical entities. The primary difference lies in the molar ratio of hydrazine

(N₂H₄) to sulfuric acid (H₂SO₄) in their respective salt formations.

Hydrazine Sulfate consists of a 1:1 molar ratio, correctly termed hydrazinium sulfate, with the

chemical formula N₂H₄·H₂SO₄ or (N₂H₅)⁺HSO₄⁻.

Dihydrazine Sulfate is characterized by a 2:1 molar ratio of hydrazine to sulfuric acid,

represented by the formula (N₂H₄)₂·H₂SO₄ or (N₂H₅)₂²⁺SO₄²⁻.

This fundamental structural difference leads to distinct physical and chemical properties, which

are summarized in the tables below.
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Table 1: Chemical Identification
Identifier Dihydrazine Sulfate Hydrazine Sulfate

IUPAC Name hydrazine;sulfuric acid Hydrazinium hydrogen sulfate

Synonyms
Dihydrazinium sulfate,

Hydrazine hemisulfate salt

Hydrazine monosulfate,

Hydrazinium sulfate

CAS Number 13464-80-7 10034-93-2

Molecular Formula H₁₀N₄O₄S H₆N₂O₄S

Canonical SMILES NN.NN.OS(=O)(=O)O NN.OS(O)(=O)=O

InChI Key
DBLJAFVPFHRQSP-

UHFFFAOYSA-N

ZGCHATBSUIJLRL-

UHFFFAOYSA-N

Table 2: Physicochemical Properties
Property Dihydrazine Sulfate Hydrazine Sulfate

Molecular Weight 162.17 g/mol 130.12 g/mol

Appearance
White to off-white crystals or

chunks

Colorless crystals or white

powder

Melting Point ~85-104°C 254°C (decomposes)

Boiling Point ~180°C (decomposes) Decomposes

Density ~0.892 g/cm³ 1.37 g/cm³

Water Solubility
Highly soluble: 202 g/100 mL

(25°C)

Sparingly soluble: 3.0 g/100

mL (20°C), 14.0 g/100 mL

(80°C)

pH Not specified
1.3 - 1.5 (0.2 M to 5% aq.

solution)

Applications in Research and Industry
While both are sources of hydrazine, their applications differ, largely dictated by their solubility

and stability.
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Hydrazine Sulfate is the more extensively studied and utilized of the two in laboratory and

industrial settings. Its non-volatile nature and relative stability against atmospheric oxidation

make it a safer alternative to pure hydrazine. Key applications include:

Organic Synthesis: It serves as a reagent in various organic reactions, such as the

preparation of hydrazides and 2,4-dinitrophenylhydrazine. It is also used for N-deacylation of

molecules.

Analytical Chemistry: Used as a reducing agent and for the gravimetric estimation of metals

like nickel, cobalt, and cadmium.

Industrial Applications: Employed as a corrosion inhibitor in boilers, an oxygen scavenger, a

catalyst in fiber production, and in the refining of rare metals.

Drug Development and Medical Research: Hydrazine sulfate has been investigated, albeit

with largely negative results, as a potential treatment for cancer-related cachexia (anorexia

and weight loss). It has also been used as a fungicide and antiseptic.

Dihydrazine Sulfate is less commonly cited in application-focused literature. Its high water

solubility suggests its utility in preparing concentrated aqueous solutions of hydrazine. The

primary documented application is as a precursor for the preparation of hydrazine hydrate.

Experimental Protocols
Detailed experimental protocols are more readily available for hydrazine sulfate due to its wider

range of applications.

Protocol 1: Synthesis of Hydrazine Sulfate via the
Hypochlorite-Ketazine Process
This method involves the reaction of ammonia with sodium hypochlorite in the presence of a

ketone to form a ketazine, which is then hydrolyzed with sulfuric acid.

Methodology:

Ketazine Formation:
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In a reaction vessel, combine 250 mL of concentrated ammonia with 100 mL of methyl

ethyl ketone.

Cool the mixture to 0°C.

Slowly add a stoichiometric amount of sodium hypochlorite solution (e.g., ~186 g of 10%

bleach) dropwise while stirring vigorously. The reaction is exothermic and will bubble;

control the addition rate to manage the reaction.

After the addition is complete, continue stirring until bubbling ceases.

Allow the mixture to stand and separate into two layers. The upper layer is methyl ethyl

ketazine.

Hydrolysis and Precipitation:

Separate the methyl ethyl ketazine layer.

In a separate beaker, prepare a dilute sulfuric acid solution by adding 20 mL of

concentrated H₂SO₄ to 100 mL of water.

Add the warm acid solution to the ketazine and stir.

The hydrolysis of the ketazine will lead to the precipitation of hydrazine sulfate crystals.

Cool the solution to room temperature and then in an ice bath to maximize precipitation.

Filter the crystals, wash with cold alcohol, and dry.

Protocol 2: Synthesis of Hydrazine Sulfate via the
Hofmann Rearrangement of Urea
This protocol utilizes the Hofmann rearrangement of urea in the presence of sodium

hypochlorite.

Methodology:

Reagent Preparation:
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Prepare a cold solution of sodium hydroxide in 10% sodium hypochlorite.

Separately, prepare a solution of urea and a small amount of gelatin in water.

Reaction:

Mix the two solutions. A foam will appear as the reaction proceeds.

After the initial reaction subsides, add methyl ethyl ketone to the mixture to form the

ketazine, as described in the previous protocol.

Hydrolysis:

The resulting ketazine is then hydrolyzed with sulfuric acid to yield hydrazine sulfate,

following the steps outlined in Protocol 1.

Protocol 3: Preparation of Dihydrazine Sulfate Solution
Due to its high solubility, dihydrazine sulfate is often prepared and used in solution.

Methodology:

Create a suspension of hydrazine sulfate in water (e.g., 20 g in 100 mL).

While stirring, add hydrazine hydrate dropwise until the hydrazine sulfate solid just dissolves

completely.

The resulting solution contains dihydrazine sulfate and can be used for applications

requiring a high concentration of hydrazine in an aqueous medium.

Mechanism of Action in Cancer Research
(Hydrazine Sulfate)
Hydrazine sulfate was investigated as a treatment for cancer-related cachexia based on the

hypothesis that it could interfere with tumor metabolism. The proposed mechanism centers on

the inhibition of gluconeogenesis, the process by which the body generates glucose from non-

carbohydrate sources. Cancer cells exhibit high rates of glycolysis (the Warburg effect), and it
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was theorized that the host body compensates for this energy drain through increased

gluconeogenesis, contributing to wasting.

The key enzyme in this proposed pathway is phosphoenolpyruvate carboxykinase (PEPCK).

Hydrazine sulfate is thought to irreversibly inhibit PEPCK, thereby blocking the

gluconeogenesis pathway.
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To cite this document: BenchChem. [Dihydrazine Sulfate vs. Hydrazine Sulfate: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079959#dihydrazine-sulfate-vs-hydrazine-sulfate-
key-differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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